Cas no 102996-96-3 (Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester)

• Product Name: Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester
• CAS No: 102996-96-3
• MF: C₁₇H₂₁NO₄S₂
• MW: 367.482942342758
• MDL: MFCD23380662
• CID: 3562880
• PubChem ID: 13508761
• Update Time: 2025-08-05

Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester
• ethyl 2-{N-[2-(thiophen-2-yl)ethyl]4-methylbenzenesulfonamido}acetate
• ethyl 2-[(4-methylphenyl)sulfonyl-(2-thiophen-2-ylethyl)amino]acetate
• 102996-96-3
• MFCD23380662
• Ethyl 2-(4-methyl-N-(2-(thiophen-2-yl)ethyl)phenylsulfonamido)acetate

• MDL： MFCD23380662
• Inchi： 1S/C17H21NO4S2/c1-3-22-17(19)13-18(11-10-15-5-4-12-23-15)24(20,21)16-8-6-14(2)7-9-16/h4-9,12H,3,10-11,13H2,1-2H3
• InChI Key： XQHGWROBURWBQJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CN(S(C1=CC=C(C)C=C1)(=O)=O)CCC1SC=CC=1

Computed Properties

• Exact Mass: 367.091201g/mol
• Monoisotopic Mass: 367.091201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 367.5g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester

Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester (CAS No. 102996-96-3): A Comprehensive Overview

Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester, identified by its CAS number 102996-96-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester consists of a glycine backbone modified with two distinct functional groups: a 4-methylphenylsulfonyl group and a 2-(2-thienyl)ethyl group. The presence of these groups imparts specific reactivity and binding capabilities, making the compound a potential candidate for use in the synthesis of novel pharmaceuticals and agrochemicals. The ethyl ester moiety further enhances its versatility by allowing for additional modifications and derivatization.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of a sulfonyl group and an aromatic ring system has been shown to enhance binding affinity to biological targets, making such compounds attractive for drug discovery efforts. Specifically, the 4-methylphenylsulfonyl group can interact with hydrophobic pockets in protein targets, while the 2-(2-thienyl)ethyl group provides additional spatial constraints that can fine-tune binding interactions.

One of the most compelling aspects of Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including signal transduction, cell growth, and differentiation. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. The structural features of this compound suggest that it may be able to selectively inhibit specific kinases by binding to their active sites. This has led to its investigation as a lead compound in several ongoing research projects aimed at developing novel anticancer agents.

Additionally, the thienyl group in the molecular structure of this compound may contribute to its bioavailability and metabolic stability. Thiophene derivatives are known for their ability to cross biological membranes efficiently, which can enhance drug delivery and absorption. Furthermore, the sulfonyl group can improve water solubility, an important factor for pharmaceutical formulations designed for oral or injectable administration.

Recent studies have also explored the use of this compound in combination therapies. The ability to design molecules that target multiple pathways simultaneously has become increasingly important in modern medicine. By leveraging the unique structural features of Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester, researchers have been able to develop dual-action compounds that exhibit enhanced therapeutic effects compared to single-target agents. This approach holds promise for treating complex diseases that involve multiple biological pathways.

The synthesis of Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds required for its synthesis. These methods not only improve efficiency but also minimize unwanted side reactions.

In conclusion, Glycine, N-[(4-methylphenyl)sulfonyl]-N-[2-(2-thienyl)ethyl]-, ethyl ester (CAS No. 102996-96-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.